Cas no 69579-46-0 (5-(carboxy)-2-methyl-1H-imidazole-4-carboxylic acid)

• Product Name: 5-(carboxy)-2-methyl-1H-imidazole-4-carboxylic acid
• CAS No: 69579-46-0
• MF: C₆H₅ClN₂O₃
• MW: 188.56850028038
• MDL: MFCD20642091
• CID: 5226133
• Update Time: 2025-06-12

5-(carboxy)-2-methyl-1H-imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-carboxylic acid, 5-(chlorocarbonyl)-2-methyl-
• 5-(carboxy)-2-methyl-1H-imidazole-4-carboxylic acid

• MDL： MFCD20642091
• Inchi： 1S/C6H5ClN2O3/c1-2-8-3(5(7)10)4(9-2)6(11)12/h1H3,(H,8,9)(H,11,12)
• InChI Key： ITHJCKGBFBONKW-UHFFFAOYSA-N
• SMILES： C1(C)NC(C(Cl)=O)=C(C(O)=O)N=1

Additional information on 5-(carboxy)-2-methyl-1H-imidazole-4-carboxylic acid

Introduction to 5-(carboxy)-2-methyl-1H-imidazole-4-carboxylic acid (CAS No. 69579-46-0)

5-(carboxy)-2-methyl-1H-imidazole-4-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 69579-46-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the imidazole derivatives, a class of heterocyclic compounds known for their diverse biological activities and structural versatility. The presence of multiple functional groups, including carboxylic acid moieties at the 5th and 4th positions, along with a methyl substituent at the 2nd position, contributes to its unique chemical properties and reactivity.

The structural framework of 5-(carboxy)-2-methyl-1H-imidazole-4-carboxylic acid incorporates an imidazole core, which is a five-membered aromatic ring containing two nitrogen atoms. This core structure is pivotal in determining its interactions with biological targets, such as enzymes and receptors. The carboxylic acid groups at the 5th and 4th positions enhance its solubility in polar solvents and facilitate its participation in various biochemical reactions, including hydrogen bonding and ionic interactions. These features make it a valuable intermediate in the synthesis of more complex molecules, particularly in drug development.

In recent years, 5-(carboxy)-2-methyl-1H-imidazole-4-carboxylic acid has been explored for its potential applications in medicinal chemistry. Its imidazole moiety is known to mimic natural biomolecules and can be incorporated into drug molecules to improve pharmacokinetic properties such as solubility and metabolic stability. Furthermore, the compound’s ability to act as a ligand in coordination chemistry has opened up avenues for its use in designing metal-based therapeutic agents. The carboxyl groups provide anchoring points for further functionalization, allowing chemists to tailor the molecule’s properties for specific therapeutic targets.

One of the most promising areas of research involving 5-(carboxy)-2-methyl-1H-imidazole-4-carboxylic acid is its role as a precursor in the synthesis of bioactive peptides and proteins. The imidazole ring can serve as a scaffold for mimicking peptide bonds or for enhancing the stability of peptide-like structures. This has implications in the development of peptidomimetics, which are designed to mimic the biological activity of natural peptides but with improved pharmacological profiles. For instance, researchers have utilized derivatives of this compound to develop inhibitors targeting enzyme active sites, demonstrating its utility in modulating biological pathways.

Another significant application of 5-(carboxy)-2-methyl-1H-imidazole-4-carboxylic acid lies in its use as a chelating agent in coordination chemistry. The presence of multiple carboxyl groups allows it to bind with metal ions, forming stable complexes. These metal complexes have been investigated for their potential as anticancer agents, where they can interfere with cancer cell proliferation by binding to essential metal ions involved in cellular processes. Additionally, the methyl group at the 2nd position influences the electronic properties of the molecule, affecting its binding affinity and selectivity towards biological targets.

Recent advancements in computational chemistry have further enhanced our understanding of 5-(carboxy)-2-methyl-1H-imidazole-4-carboxylic acid’s interactions with biological systems. Molecular modeling studies have revealed that this compound can effectively interact with various protein targets through hydrogen bonding and hydrophobic interactions. These insights have guided the design of novel derivatives with improved binding affinities and selectivities. For example, computational screening has identified modifications that enhance the compound’s ability to inhibit specific enzymes implicated in inflammatory diseases.

The synthesis of 5-(carboxy)-2-methyl-1H-imidazole-4-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations such as carboxylation and methylation. Advances in green chemistry have also led to the development of more sustainable synthetic methods, reducing waste and energy consumption without compromising efficiency.

In conclusion, 5-(carboxy)-2-methyl-1H-imidazole-4-carboxylic acid (CAS No. 69579-46-0) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features make it valuable for synthesizing bioactive molecules, including peptidomimetics and metal-based therapeutic agents. Ongoing research continues to uncover new applications for this compound, underscoring its importance in advancing drug discovery efforts.